2-benzyl-3-(3-nitrophenyl)-4(3H)-quinazolinone

• IUPAC Name: 2-benzyl-3-(3-nitrophenyl)quinazolin-4-one
• InChI: InChI=1S/C21H15N3O3/c25-21-18-11-4-5-12-19(18)22-20(13-15-7-2-1-3-8-15)23(21)16-9-6-10-17(14-16)24(26)27/h1-12,14H,13H2
• InChI Key: OUGYCDFPQAMUBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC3=CC=CC=C3C(=O)N2C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H15N3O3
• DSSTOX Substance ID: DTXSID10367631
• Molecular Weight: 357.4 g/mol
• CAS RN: 6387-37-7

Description

2-benzyl-3-(3-nitrophenyl)-4(3H)-quinazolinone is a chemical compound that belongs to the class of quinazolinone derivatives. This compound has gained significant attention due to its potential applications in the field of medicinal chemistry. The purpose of

Scientific Research Applications

2-benzyl-3-(3-nitrophenyl)-4(3H)-quinazolinone has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. Additionally, this compound has been investigated for its potential use as a fluorescent probe for imaging applications.

Mechanism of Action

The mechanism of action of 2-benzyl-3-(3-nitrophenyl)-4(3H)-quinazolinone is not yet fully understood. However, it has been suggested that the compound exerts its biological effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects
Studies have shown that 2-benzyl-3-(3-nitrophenyl)-4(3H)-quinazolinone exhibits a wide range of biochemical and physiological effects. For example, it has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to induce apoptosis in cancer cells and reduce the growth of tumors in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzyl-3-(3-nitrophenyl)-4(3H)-quinazolinone in lab experiments is its high yield synthesis method. Additionally, its wide range of biological activities makes it a versatile compound for studying various biological processes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-benzyl-3-(3-nitrophenyl)-4(3H)-quinazolinone. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, there is a need for more in-depth studies on the toxicity and safety of this compound for potential clinical use.
Conclusion
2-benzyl-3-(3-nitrophenyl)-4(3H)-quinazolinone is a versatile compound with potential applications in medicinal chemistry. Its wide range of biological activities and high yield synthesis method make it an attractive compound for studying various biological processes. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-benzyl-3-(3-nitrophenyl)-4(3H)-quinazolinone involves the reaction of 2-aminobenzylamine and 3-nitrobenzaldehyde in the presence of a catalyst. The reaction proceeds through a condensation reaction, followed by cyclization to form the final product. The yield of this synthesis method is relatively high, making it an attractive option for large-scale production.